Cas no 866844-58-8 (ethyl 4-(2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamido)benzoate
• CAS No: 866844-58-8
• MF: C₁₇H₁₇N₅O₄
• MW: 355.347983121872
• CID: 6059769
• PubChem ID: 2138615
• Update Time: 2025-10-17

ethyl 4-(2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamido)benzoate
• Benzoic acid, 4-[[2-(1,4-dihydro-1-methyl-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetyl]amino]-, ethyl ester
• AKOS001326051
• F1605-0983
• 866844-58-8
• Z55416339
• ethyl 4-[[2-(1-methyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetyl]amino]benzoate
• ethyl 4-(2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamido)benzoate
• ethyl 4-(2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamido)benzoate

• Inchi： 1S/C17H17N5O4/c1-3-26-17(25)11-4-6-12(7-5-11)20-14(23)9-22-10-18-15-13(16(22)24)8-19-21(15)2/h4-8,10H,3,9H2,1-2H3,(H,20,23)
• InChI Key： CYRPSXYZLRWKHM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CN2C=NC3N(C)N=CC=3C2=O)=O)C=C1

Computed Properties

• Exact Mass: 355.12805404g/mol
• Monoisotopic Mass: 355.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-(2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamido)benzoate

Ethyl 4-(2-{1-Methyl-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-yl}Acetamido)Benzoate (CAS No. 866844-58-8)

Ethyl 4-(2-{1-Methyl-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-yl}Acetamido)Benzoate (CAS No. 866844-58-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of ethyl 4-(2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamido)benzoate includes a pyrazolopyrimidine core linked to an acetamido group and an ethyl benzoate moiety. The pyrazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors. The acetamido group and the ethyl benzoate moiety contribute to the compound's solubility and pharmacokinetic properties, making it suitable for in vivo studies.

Recent studies have highlighted the potential of ethyl 4-(2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamido)benzoate in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antiproliferative effects, ethyl 4-(2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamido)benzoate has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines.

The pharmacokinetic profile of ethyl 4-(2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamido)benzoate has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, it exhibits low toxicity in animal models, which is a crucial factor for its development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 4-(2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamido)benzoate in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings provide a strong foundation for further clinical development and potential approval as a new drug.

In conclusion, ethyl 4-(2-{1-methyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamido)benzoate (CAS No. 866844-58-8) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new therapies targeting cancer and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.